Cas no 2679836-58-7 ((2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

(2S)-3-(2-Chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a chiral organic compound featuring a 2-chlorophenyl group and a trifluoroacetamido moiety attached to a propanoic acid backbone. Its stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable in asymmetric synthesis and pharmaceutical research. The presence of the electron-withdrawing trifluoroacetamido group enhances reactivity in nucleophilic substitution and coupling reactions, while the chlorophenyl substituent contributes to structural diversity in drug design. This compound serves as a versatile intermediate for the development of bioactive molecules, particularly in medicinal chemistry, where its unique structural features can influence binding affinity and metabolic stability. Its well-defined chirality and functional groups allow for precise modifications in complex synthetic pathways.
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid structure
2679836-58-7 structure
Product Name:(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
CAS No:2679836-58-7
MF:C11H9ClF3NO3
MW:295.6422727108
CID:5631059
PubChem ID:165933650
Update Time:2025-10-25

(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
    • EN300-28289374
    • 2679836-58-7
    • Inchi: 1S/C11H9ClF3NO3/c12-7-4-2-1-3-6(7)5-8(9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m0/s1
    • InChI Key: YKTJNXORIXKKHI-QMMMGPOBSA-N
    • SMILES: ClC1C=CC=CC=1C[C@@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 295.0223053g/mol
  • Monoisotopic Mass: 295.0223053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.4Ų

(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28289374-1g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7
1g
$541.0 2023-09-08
Enamine
EN300-28289374-5g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7
5g
$1572.0 2023-09-08
Enamine
EN300-28289374-10g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7
10g
$2331.0 2023-09-08
Enamine
EN300-28289374-0.05g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7 95.0%
0.05g
$455.0 2025-03-19
Enamine
EN300-28289374-0.1g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7 95.0%
0.1g
$476.0 2025-03-19
Enamine
EN300-28289374-0.25g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7 95.0%
0.25g
$498.0 2025-03-19
Enamine
EN300-28289374-0.5g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7 95.0%
0.5g
$520.0 2025-03-19
Enamine
EN300-28289374-1.0g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7 95.0%
1.0g
$541.0 2025-03-19
Enamine
EN300-28289374-2.5g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7 95.0%
2.5g
$1063.0 2025-03-19
Enamine
EN300-28289374-5.0g
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
2679836-58-7 95.0%
5.0g
$1572.0 2025-03-19

(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Related Literature

Additional information on (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Compound CAS No 2679836-58-7: (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid

The compound with CAS No 2679836-58-7, known as (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug discovery and chemical research.

Structure and Properties: The molecule consists of a propanoic acid backbone with a chiral center at the second carbon atom. The (S) configuration at this position is critical for its biological activity and selectivity. The substituents include a 2-chlorophenyl group attached to the third carbon and a 2,2,2-trifluoroacetamido group at the second carbon. These groups contribute to the molecule's stability, solubility, and interaction with biological targets.

Synthesis and Optimization: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed advanced techniques such as enantioselective catalysis and stereoselective reactions to achieve high enantiomeric excess. These methods are essential for producing the compound in large quantities for preclinical testing.

Biological Activity: The compound has shown remarkable activity in inhibiting certain enzymes and receptors, making it a potential lead compound for treating diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is a critical factor for its therapeutic potential.

Applications in Drug Discovery: The unique combination of a trifluoroacetamido group and a chiral center makes this compound an excellent candidate for exploring new drug mechanisms. Researchers are investigating its role in modulating protein-protein interactions, which could lead to innovative therapeutic strategies.

Safety and Toxicology: As with any novel compound intended for therapeutic use, understanding its safety profile is crucial. Initial toxicological studies indicate that the compound has low acute toxicity, but further long-term studies are required to assess its safety for human use.

Future Directions: Ongoing research aims to explore the compound's potential in targeted drug delivery systems and personalized medicine. Its stereochemistry and functional groups provide a foundation for developing more specific and effective therapies.

In conclusion, (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a significant advancement in organic synthesis and pharmacology. Its unique structure and promising biological activity position it as a key player in future drug development efforts.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.